Cas no 2516-96-3 (2-Chloro-5-nitrobenzoic acid)

• Product Name: 2-Chloro-5-nitrobenzoic acid
• CAS No: 2516-96-3
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• MDL: MFCD00007294
• CID: 43098
• PubChem ID: 17287
• Update Time: 2025-06-15

2-Chloro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitrobenzoic acid
• 5-nitro-2-chlorobenzoic acid
• 2,5-CNBA
• 2-carboxy-4-nitro-chlorobenzene
• 2-Chlor-5-nitro-benzoesaeure
• 2-Chlor-5-nitrobenzoesure
• 2-Chloro-5-nitrobenzoic
• 2-chloro-5-nitro-benzoic acid
• 2-chloro-5-nitro-benzoicaci
• 2-chloro-5-nitrobenzoyl alcohol
• 6-Chloro-3-nitrobenzoic acid
• DIETHYL AZELATE,TECH.
• RARECHEM AL BO 0234
• 2-CHLORO,5-NITRO-BENZOIC ACID
• AKOS000119020
• 2-Chloro-5-nitrobenzoicacid
• NSC8441
• NSC 8441
• F0850-6796
• DTXSID9062485
• VS-02007
• Benzoic acid, 2-chloro-5-nitro-
• CHEMBL2179897
• 2-Chloro-5-nitrobenzoic acid, Pharmaceutical Secondary Standard; Certified Reference Material
• 2-Chloro-5-nitrobenzoic Acid; Mesalazine Imp. M (EP); Mesalazine Impurity M
• EINECS 219-739-7
• P27EEY2MW8
• InChI=1/C7H4ClNO4/c8-6-2-1-4(9(12)13)3-5(6)7(10)11/h1-3H,(H,10,11
• 2-chloro-5-nitrobenzic acid
• W-107255
• FT-0611830
• MFCD00007294
• EC 219-739-7
• AC-2641
• 2-Chloro-5-nitrobenzoic acid, 97%
• D70535
• EN300-18335
• NS00003495
• NSC-8441
• Z57914127
• AF-407/05487047
• AI3-16578
• 2-Chloro-5-nitro benzoic acid
• AM20050211
• SCHEMBL231222
• CS-0017179
• UNII-P27EEY2MW8
• MESALAZINE IMPURITY M [EP IMPURITY]
• 2516-96-3
• Mesalazine Imp. M (EP): 2-Chloro-5-nitrobenzoic Acid
• MESALAZINE IMPURITY M (EP IMPURITY)
• 6Chloro3nitrobenzoic acid
• BBL008923
• Benzoic acid, 2chloro5nitro
• DTXCID5037232
• DB-014082
• STK498300
• FC70531

• MDL： MFCD00007294
• Inchi： 1S/C7H4ClNO4/c8-6-2-1-4(9(12)13)3-5(6)7(10)11/h1-3H,(H,10,11)
• InChI Key： QUEKGYQTRJVEQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=O)O)[N+](=O)[O-]
• BRN： 1877474

Computed Properties

• Exact Mass: 200.98300
• Monoisotopic Mass: 200.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.1A^2

Experimental Properties

• Color/Form: Whitish powder
• Density: 1.6
• Melting Point: 164.0 to 168.0 deg-C
• Boiling Point: 356.5°Cat760mmHg
• Flash Point: >100°C
• Refractive Index: 1.6000 (estimate)
• Solubility: 3.6g/l
• PSA: 83.12000
• LogP: 2.46960
• Solubility: Slightly soluble
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-5-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335,H400
• Warning Statement： P261,P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：1
• Hazard Category Code： 22-37/38-41-50
• Safety Instruction： S26-S39-S61-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Chloro-5-nitrobenzoic acid

Recent Advances in the Application of 2-Chloro-5-nitrobenzoic Acid (CAS: 2516-96-3) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-nitrobenzoic acid (CAS: 2516-96-3) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its nitro and chloro functional groups, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, material science, and agrochemical development, highlighting its broad applicability.

One of the most notable advancements involves the use of 2-Chloro-5-nitrobenzoic acid as a precursor in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of sulfonamide derivatives with potent activity against drug-resistant bacterial strains. The researchers utilized the nitro group for further functionalization, enabling the creation of a library of compounds with varying biological activities. This approach underscores the compound's role in addressing the global challenge of antimicrobial resistance.

In addition to its antimicrobial potential, 2-Chloro-5-nitrobenzoic acid has been investigated for its role in cancer therapeutics. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of hybrid molecules incorporating this compound, which exhibited promising inhibitory effects on specific kinase targets involved in tumor progression. The chloro substituent was found to enhance the binding affinity of these hybrids to their target proteins, suggesting a strategic advantage in drug design.

Beyond pharmaceuticals, 2-Chloro-5-nitrobenzoic acid has also been employed in material science. Researchers have leveraged its reactive sites to develop novel polymers with unique optical and electronic properties. A 2022 study in ACS Applied Materials & Interfaces detailed the synthesis of a conjugated polymer using this compound, which displayed enhanced conductivity and stability, making it suitable for use in organic electronics.

The environmental impact and safety profile of 2-Chloro-5-nitrobenzoic acid have also been subjects of recent investigation. A 2023 toxicological assessment published in Chemical Research in Toxicology evaluated its biodegradability and ecotoxicological effects, providing valuable data for regulatory considerations. The study concluded that while the compound exhibits moderate persistence in aquatic environments, its toxicity can be mitigated through proper handling and disposal practices.

In summary, 2-Chloro-5-nitrobenzoic acid (CAS: 2516-96-3) continues to be a focal point in multidisciplinary research, offering diverse applications in drug development, material science, and beyond. Its unique chemical properties and adaptability make it a valuable asset in the toolkit of researchers aiming to address pressing challenges in health and technology. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and sustainable chemistry.